3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one

• IUPAC Name: 3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]chromen-2-one
• InChI: InChI=1S/C20H17NO6/c1-11-7-17(19-12(2)13(3)20(23)27-18(19)8-11)26-10-16(22)14-5-4-6-15(9-14)21(24)25/h4-9H,10H2,1-3H3
• InChI Key: NRWNTPVCCTWHKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1)OCC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H17NO6
• Molecular Weight: 367.4 g/mol

Description

3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one, also known as Nifuroxazide, is a nitrofuran antibiotic that has been used to treat bacterial infections for over 50 years. Nifuroxazide has been shown to have broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. In addition to its antibacterial properties, Nifuroxazide has been studied for its potential therapeutic effects in cancer and inflammatory diseases.

Mechanism of Action

The mechanism of action of 3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one is not fully understood. It is believed to work by inhibiting bacterial protein synthesis. This compound has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is generally well-tolerated. It is rapidly absorbed from the gastrointestinal tract and has a short half-life. This compound is primarily excreted in the urine.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one in lab experiments is its broad-spectrum antibacterial activity. This makes it useful for studying the effects of antibacterial agents on a variety of bacteria. However, one limitation of using this compound is its potential to interfere with the NF-κB signaling pathway, which can complicate the interpretation of results in studies involving inflammation and immune response.

Future Directions

There are several potential future directions for research involving 3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one. One area of interest is the development of new antibacterial agents based on the structure of this compound. Another area of interest is the investigation of this compound's potential therapeutic effects in cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Scientific Research Applications

3,4,7-trimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one has been extensively studied for its antibacterial properties. It has been shown to be effective against a wide range of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. This compound has also been studied for its potential therapeutic effects in cancer and inflammatory diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammatory disease research, this compound has been shown to reduce inflammation in animal models of inflammatory bowel disease and rheumatoid arthritis.